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For laboratory personnel engaged in research, scientific analysis, and drug development, a

comprehensive understanding of safety protocols for handling hazardous chemicals is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Dichloromethane (DCM), also identified by its UN number 1593.

Adherence to these procedures is critical to ensure a safe laboratory environment and minimize

health risks associated with this chemical.

Dichloromethane is a volatile, colorless liquid with a sweet odor. It is widely used as a solvent

but poses significant health risks.[1][2] Exposure can lead to neurotoxic effects, heart and liver

damage, and skin and eye irritation.[1] Furthermore, it is suspected of causing cancer.[3] Due

to these risks, the U.S. Environmental Protection Agency (EPA) has recently updated its

regulations, significantly lowering the permissible exposure limits for DCM.[1][4]

Personal Protective Equipment (PPE) and Exposure
Limits
The selection and proper use of Personal Protective Equipment (PPE) are the first lines of

defense against exposure to Dichloromethane. The following table summarizes the

recommended PPE and the updated occupational exposure limits.
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PPE / Exposure Limit Specification Rationale

Hand Protection

Silver Shield®/4H®, Butyl

Rubber, or Polyvinyl Alcohol

(PVA) gloves.[4][5] Nitrile

gloves are not sufficient as

DCM readily penetrates them.

[6] For extensive handling or

spill cleanup, double gloving

with a Silver Shield® liner

under a nitrile or neoprene

glove is recommended.[6]

Provides adequate protection

against skin contact.

Dichloromethane can be

absorbed through the skin and

cause irritation.[3]

Eye Protection

Chemical safety goggles are

mandatory.[5] Safety glasses

do not provide sufficient

protection from splashes.[5]

Protects eyes from splashes

and vapors which can cause

serious irritation.[3]

Body Protection
A full-length, buttoned lab coat.

[5]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be used

if work cannot be conducted in

a fume hood or if exposure

limits are exceeded.[7][8]

Protects against inhalation of

harmful vapors.

EPA 8-Hour Time-Weighted

Average (TWA)
2 ppm[1][4]

The maximum permissible

average exposure over an 8-

hour workday.

EPA 15-Minute Short-Term

Exposure Limit (STEL)
16 ppm[1][4]

The maximum permissible

exposure for a 15-minute

period.

OSHA Permissible Exposure

Limit (PEL) - TWA
25 ppm[9]

The OSHA standard, which is

less stringent than the new

EPA limit.[1]
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OSHA STEL 125 ppm[9]
The OSHA standard for short-

term exposure.

Experimental Protocols
While specific experimental studies validating each safety protocol are not typically cited in

safety data sheets, the following represents a standard operating procedure (SOP) derived

from established safety guidelines for handling Dichloromethane in a laboratory setting.

Standard Operating Procedure for Handling Dichloromethane

Preparation and Engineering Controls:

All work with Dichloromethane must be conducted within a certified chemical fume hood

with a minimum face velocity of 100 ft/min.[5]

Ensure that a safety shower and eyewash station are readily accessible.[8]

Designate a specific area for DCM work and storage, clearly marked with warning signs.

[6]

Personal Protective Equipment (PPE) Donning:

Before entering the designated area, don all required PPE as specified in the table above.

Handling and Dispensing:

Transport Dichloromethane in secondary containment to prevent spills.

Dispense the smallest quantity necessary for the experiment.

Keep containers tightly closed when not in use.[10]

Emergency Procedures:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, seek

medical attention.[5]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station.[5]

Spill: For small spills, absorb the material with an inert absorbent and place it in a sealed,

labeled container for hazardous waste disposal. For large spills, evacuate the area and

contact the institution's environmental health and safety department.

Disposal:

All Dichloromethane waste, including contaminated materials, must be disposed of as

hazardous waste.[11]

Collect DCM waste in a designated, properly labeled, and sealed container.[5]

Do not mix Dichloromethane waste with other waste streams.[5]

Logical Workflow for Handling Dichloromethane
The following diagram illustrates the procedural flow for safely handling Dichloromethane from

initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Dichloromethane (UN 1593).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b066387?utm_src=pdf-custom-synthesis
https://ehs.ncsu.edu/occupational-health/methylene-chloride-use/
http://media.laballey.com/sds/Dichloromethane-Safety-Data-Sheet-SDS.pdf
https://greenfield.com/wp-content/uploads/2018/11/Dichloromethane-DCM-Methylene-Chloride.pdf
https://ehs.ucsf.edu/epa-restrictions-methylene-chloridedichloromethane-dcm
https://ehs.ucsf.edu/epa-restrictions-methylene-chloridedichloromethane-dcm
https://www.bdmaee.net/a-comprehensive-guide-to-handling-storage-and-disposal-of-dichloromethane-dcm-to-minimize-risks/
https://ors.od.nih.gov/sr/dohs/Documents/working-safely-with-dichloromethane.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD717067.pdf
https://www.spectrumchemical.com/media/sds/US721_AGHS.pdf
https://www.osha.gov/chemicaldata/572
https://www.osha.gov/chemicaldata/572
https://www.carlroth.com/medias/SDB-KK47-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzYwNzR8YXBwbGljYXRpb24vcGRmfGFEaGhMMmhrWWk4NU1UYzJORFl3T0RJd05URXdMMU5FUWw5TFN6UTNYMGRDWDBWT0xuQmtaZ3w3MGY1NGU1MzlmNTY1MjE4MGUzYjQwODFiOGFhZThhNjEzYTRlN2I2NGI1ZWVkN2Q4NTlmN2Y0ZWU3NTI1OGYz
https://www.nsu.edu/About/Administrative-Offices-Services/Facilities-Management/Departments/Environmental-Health,-Safety,-and-Risk-Management/Safety/Safety-Programs/Methylene-Chloride-SOP.aspx
https://www.benchchem.com/product/b066387#personal-protective-equipment-for-handling-g-1593
https://www.benchchem.com/product/b066387#personal-protective-equipment-for-handling-g-1593
https://www.benchchem.com/product/b066387#personal-protective-equipment-for-handling-g-1593
https://www.benchchem.com/product/b066387#personal-protective-equipment-for-handling-g-1593
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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